Cas no 41060-15-5 (Neobavaisoflavone)
Neobavaisoflavone Chemical and Physical Properties
Names and Identifiers
-
- 3''-PRENYLDAIDZEIN
- 4H-1-Benzopyran-4-one,7-hydroxy-3-[4- hydroxy-3-(3-methyl-2-butenyl)phenyl]-
- 7-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]chromen-4-one
- Neobavaisoflavone
- 7-Hydroxy-3-(4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl)-4H-1-benzopyran-4-one
- 4',7-Dihydroxy-3'-(3-methyl-2-butenyl)isoflavone
- 7-Hydroxy-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
- 7-Hydroxy-3-(4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-4H-chromen-4-one
- [ "" ]
- eobavaisoflavoe
- 3'-Prenyldaidzein
- 7-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-4H-chromen-4-one
- Flavone base + 2O, 1Prenyl
- Neobavaisoflavone, >=98% (HPLC)
- LMPK12050027
- s
- 7,4'-dihydroxy-3'-(gamma,gamma-dimethylallyl)isoflavone
- CCG-265102
- N1122
- Q27135233
- AKOS032948372
- NS00097253
- 7,4'-dihydroxy-3'-(3-methyl-buten-2-yl)isoflavone
- 7-Hydroxy-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-chromen-4-one
- DTXSID30415769
- XP161915
- A873151
- HY-N0720
- SCHEMBL23028387
- CS-3755
- 7-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)phenyl)-4H-chromen-4-one
- GLXC-13259
- 3?-Prenylliquiritigenin
- CHEBI:66614
- MFCD00800660
- 41060-15-5
- AS-57049
- FT-0689387
- AC-34893
- s9286
- CHEMBL512693
- 7,4'-dihydroxy-3'-gamma,gamma-dimethylallyl isoflavone
- ConMedNP.1260
- 4',7-Dihydroxy-3'-prenylisoflavone
- Dataset-S1.72
- 7-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)phenyl)chromen-4-one
- 7,4'-Dihydroxy-3'-(g,g-dimethylallyl)isoflavone
- 4H-1-Benzopyran-4-one, 7-hydroxy-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-; 4H-1-Benzopyran-4-one, 7-hydroxy-3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]- (9CI); 7-Hydroxy-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one; Neobavaisoflavone
- Neobavaisoflavone7-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]chromen-4-one; CHEBI:66614; 7-hydroxy-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
- 7,4'-Dihydroxy-3'-(I3,I3-dimethylallyl)isoflavone
- DTXCID00366618
- DA-56095
- 1ST11187
- FP65320
- Neobavaisoflavone;7-Hydroxy-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
- AO-166/21204005
- Neobavaisoflavone (Standard)
- MSK11187
- HY-N0720R
-
- MDL: MFCD00800660
- Inchi: 1S/C20H18O4/c1-12(2)3-4-14-9-13(5-8-18(14)22)17-11-24-19-10-15(21)6-7-16(19)20(17)23/h3,5-11,21-22H,4H2,1-2H3
- InChI Key: OBGPEBYHGIUFBN-UHFFFAOYSA-N
- SMILES: O1C=C(C(C2C=CC(=CC1=2)O)=O)C1=CC=C(C(=C1)C/C=C(\C)/C)O
Computed Properties
- Exact Mass: 322.12100
- Monoisotopic Mass: 322.12050905 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 322.4
- XLogP3: 4.4
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: Powder
- Density: 1.279
- Melting Point: 195.0 to 199.0 deg-C
- Boiling Point: 545.0±50.0 °C at 760 mmHg
- Flash Point: 197.7±23.6 °C
- PSA: 70.67000
- LogP: 4.37990
- λmax: 300(lit.)
Neobavaisoflavone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- RTECS:DJ3100028
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Neobavaisoflavone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0720-10mM*1mLinDMSO |
Neobavaisoflavone |
41060-15-5 | 99.91% | 10mM*1mLinDMSO |
¥605 | 2023-07-26 | |
| MedChemExpress | HY-N0720-5mg |
Neobavaisoflavone |
41060-15-5 | 99.92% | 5mg |
¥500 | 2025-04-16 | |
| MedChemExpress | HY-N0720-10mg |
Neobavaisoflavone |
41060-15-5 | 99.92% | 10mg |
¥794 | 2025-04-16 | |
| Chemenu | CM186288-100mg |
Neobavaisoflavone |
41060-15-5 | 98% | 100mg |
$281 | 2021-06-17 | |
| ChemFaces | CFN92222-20mg |
Neobavaisoflavone |
41060-15-5 | >=98% | 20mg |
$128 | 2021-07-22 | |
| DC Chemicals | DCX-057-20 mg |
Neobavaisoflavone |
41060-15-5 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| ChemFaces | CFN92222-20mg |
Neobavaisoflavone |
41060-15-5 | >=98% | 20mg |
$60 | 2023-09-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | GV526-5mg |
Neobavaisoflavone |
41060-15-5 | 97.0%(LC) | 5mg |
¥1320.0 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X03585-5mg |
7-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]chromen-4-one |
41060-15-5 | 98% | 5mg |
¥566.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X03585-10mg |
7-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]chromen-4-one |
41060-15-5 | 98% | 10mg |
¥766.0 | 2024-07-18 |
Neobavaisoflavone Suppliers
Neobavaisoflavone Related Literature
-
Lili Wang,Yue Hai,Nannan Huang,Xue Gao,Wenli Liu,Xin He New J. Chem. 2018 42 10922
-
Yi Chen Anal. Methods 2021 13 1778
-
Yan Zhang,Shufei Chen,Junwei Huo,Dejian Huang RSC Adv. 2019 9 38065
-
Smith B. Babiaka,Fidele Ntie-Kang,Bakoh Ndingkokhar,James A. Mbah,Wolfgang Sippl,Joseph N. Yong RSC Adv. 2015 5 57704
-
Zhihong Yao,Shishi Li,Zifei Qin,Xiaodan Hong,Yi Dai,Baojian Wu,Wencai Ye,Frank J. Gonzalez,Xinsheng Yao RSC Adv. 2017 7 52661
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
- Isoflavones
- Flavonoids
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
- Other Chemical Reagents
Additional information on Neobavaisoflavone
Neobavaisoflavone (CAS No. 41060-15-5): A Comprehensive Overview of Its Structural, Pharmacological, and Therapeutic Implications
Neobavaisoflavone, a naturally occurring flavonoid derivative, is characterized by its unique chemical structure and a wide array of biological activities. With the CAS No. 41060-15-5, this compound has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. Flavonoids are well-known for their antioxidant, anti-inflammatory, and anticancer properties, and Neobavaisoflavone is no exception.
The molecular structure of Neobavaisoflavone consists of a C15 backbone with two aromatic rings connected by a pyran ring. This configuration imparts remarkable stability and bioavailability, making it an attractive candidate for drug development. The compound’s flavonoid core is responsible for its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways.
Recent studies have highlighted the pharmacological profile of Neobavaisoflavone, particularly in the context of cancer therapy. Research indicates that this compound exhibits potent inhibitory effects on several cancer cell lines by modulating key molecular targets such as kinases and transcription factors. For instance, studies have demonstrated its ability to inhibit the growth of breast cancer cells by downregulating the expression of cyclin D1 and survivin, which are critical for cell proliferation and survival.
Moreover, Neobavaisoflavone has shown promising anti-inflammatory properties, which are attributed to its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. In preclinical models, this compound has been found to ameliorate inflammation-induced tissue damage by inhibiting NF-κB activation. These findings suggest that Neobavaisoflavone could be a valuable therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The therapeutic potential of Neobavaisoflavone extends beyond oncology and inflammation research. Emerging evidence suggests that this flavonoid may also have neuroprotective effects. Studies have shown that Neobavaisoflavone can protect against neurotoxicity induced by oxidative stress in neuronal cells. This protective mechanism is likely mediated by its potent antioxidant activity, which helps neutralize reactive oxygen species (ROS) and prevent oxidative damage to cellular components.
In addition to its biological activities, the pharmacokinetic properties of Neobavaisoflavone have been extensively studied. Research indicates that this compound exhibits good oral bioavailability and can be efficiently absorbed into the bloodstream. Once metabolized, it undergoes conjugation with glucuronic acid and sulfate groups, which enhances its excretion via bile and urine. These characteristics make Neobavaisoflavone a promising candidate for clinical translation.
The synthesis of Neobavaisoflavone has also been a subject of interest in synthetic chemistry. Researchers have developed efficient synthetic routes that allow for scalable production of this compound. These methods often involve condensation reactions between flavanones and glycosyl donors, followed by structural modifications to achieve the desired configuration. The availability of synthetic protocols has facilitated further exploration of its pharmacological properties.
Future directions in the study of Neobavaisoflavone include clinical trials to validate its therapeutic efficacy in human populations. Given its promising preclinical results, this compound could serve as a lead molecule for developing novel therapeutic agents targeting cancer, inflammation, and neurodegenerative diseases. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological targets and elicits its effects.
In conclusion, Neobavaisoflavone (CAS No. 41060-15-5) is a multifaceted flavonoid derivative with significant therapeutic potential. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable candidate for drug development in various disease areas. As research continues to uncover new aspects of its pharmacological profile, Neobavaisoflavone is poised to make substantial contributions to modern medicine.